9,10-Bis(4-methylphenyl)-9,10-dihydroanthracene-9,10-diol

• IUPAC Name: 9,10-bis(4-methylphenyl)anthracene-9,10-diol
• InChI: InChI=1S/C28H24O2/c1-19-11-15-21(16-12-19)27(29)23-7-3-5-9-25(23)28(30,22-17-13-20(2)14-18-22)26-10-6-4-8-24(26)27/h3-18,29-30H,1-2H3
• InChI Key: OSEHBGZOVPNBNK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2(C3=CC=CC=C3C(C4=CC=CC=C42)(C5=CC=C(C=C5)C)O)O
• Molecular Formula: C28H24O2
• DSSTOX Substance ID: DTXSID70575735
• Molecular Weight: 392.5 g/mol
• CAS No.: 113096-95-0

Description

9,10-Bis(4-methylphenyl)-9,10-dihydroanthracene-9,10-diol is an anthracene-based derivative. Anthracene derivatives are known for their unique photophysical and electrochemical properties, making them valuable in various scientific and industrial applications .

Preparation Methods

The synthesis of 9,10-Bis(4-methylphenyl)-9,10-dihydroanthracene-9,10-diol typically involves Suzuki or Sonogashira cross-coupling reactions. These reactions are carried out under specific conditions to ensure high yields and purity . Industrial production methods may involve scaling up these reactions while maintaining the necessary conditions to achieve consistent quality and yield.

Chemical Reactions Analysis

9,10-Bis(4-methylphenyl)-9,10-dihydroanthracene-9,10-diol undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents like sodium borohydride. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

This compound has several scientific research applications. In chemistry, it is used as a precursor for synthesizing other anthracene derivatives. In biology and medicine, it may be explored for its potential therapeutic properties. Industrially, it is used in the production of organic light-emitting diodes (OLEDs) due to its excellent photophysical properties .

Mechanism of Action

The mechanism by which 9,10-Bis(4-methylphenyl)-9,10-dihydroanthracene-9,10-diol exerts its effects involves interactions with specific molecular targets and pathways. These interactions can influence various biological processes, although detailed studies are required to fully understand these mechanisms .

Comparison with Similar Compounds

Similar compounds include 9,10-Bis(4-methoxyphenyl) anthracene and 9,10-Bis(4-formylphenyl) anthracene. These compounds share similar structural features but differ in their substituents, which can influence their photophysical and chemical properties. The uniqueness of 9,10-Bis(4-methylphenyl)-9,10-dihydroanthracene-9,10-diol lies in its specific substituents, which can affect its stability and reactivity .